4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-methyl-13-(trifluoromethyl)-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
Catalog No.
S11352161
CAS No.
M.F
C23H18ClF3N6O2S2
M. Wt
567.0 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-me...](/img/no-structure.svg)
Content Navigation
Product Name
4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-methyl-13-(trifluoromethyl)-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
IUPAC Name
4-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-11-methyl-13-(trifluoromethyl)-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
Molecular Formula
C23H18ClF3N6O2S2
Molecular Weight
567.0 g/mol
InChI
InChI=1S/C23H18ClF3N6O2S2/c1-12-10-16(23(25,26)27)29-22-17(12)18-19(36-22)21-30-20(31-33(21)11-28-18)13-6-8-32(9-7-13)37(34,35)15-4-2-14(24)3-5-15/h2-5,10-11,13H,6-9H2,1H3
InChI Key
IPEGJUOKHGKRKS-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5CCN(CC5)S(=O)(=O)C6=CC=C(C=C6)Cl)C(F)(F)F
XLogP3
5.1
Hydrogen Bond Acceptor Count
11
Exact Mass
566.0573284 g/mol
Monoisotopic Mass
566.0573284 g/mol
Heavy Atom Count
37
Dates
Last modified: 08-09-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:54662-30-5
Molecular Formula:C30H36O7
Molecular Weight:508.6 g/mol
Availability:
In Stock
CAS No.:537-32-6
Molecular Formula:C12H20O9
Molecular Weight:308.28 g/mol
Availability:
In Stock
